2-hydroxy-2-phenyl-N-(pyridin-2-yl)acetamide

• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 2-hydroxy-2-phenyl-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C13H12N2O2/c16-12(10-6-2-1-3-7-10)13(17)15-11-8-4-5-9-14-11/h1-9,12,16H,(H,14,15,17)
• InChI Key: FPOGTSHZRWBREI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C(=O)NC2=CC=CC=N2)O

Description

2-hydroxy-2-phenyl-N-(pyridin-2-yl)acetamide, also known as HPN, is a chemical compound that has gained recent attention in the scientific community due to its potential applications in biomedical research. HPN has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Scientific Research Applications

2-hydroxy-2-phenyl-N-(pyridin-2-yl)acetamide has been extensively studied for its potential applications in various biomedical research areas. One of the most significant applications of this compound is its anti-inflammatory activity. This compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce inflammation in animal models of inflammatory diseases.
This compound has also been investigated for its anti-cancer properties. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models of cancer. Additionally, this compound has been found to have neuroprotective effects, as it can protect neurons from oxidative stress and reduce cognitive deficits in animal models of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-hydroxy-2-phenyl-N-(pyridin-2-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, cancer, and neurodegeneration. This compound has been found to inhibit the NF-κB and STAT3 signaling pathways, which are known to play a critical role in inflammation and cancer. Additionally, this compound has been found to activate the Nrf2 signaling pathway, which is involved in the cellular response to oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and neuroprotective activities, this compound has been found to inhibit the activity of various enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer. This compound has also been found to reduce oxidative stress and lipid peroxidation, which are associated with various diseases, including neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-hydroxy-2-phenyl-N-(pyridin-2-yl)acetamide in lab experiments is its high purity and high yield synthesis method. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 2-hydroxy-2-phenyl-N-(pyridin-2-yl)acetamide research. One area of focus is the development of more efficient synthesis methods for this compound that can yield higher purity and higher yields. Another area of focus is the investigation of the potential of this compound as a therapeutic agent for various diseases, including inflammatory diseases, cancer, and neurodegenerative diseases. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its biological activities and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-hydroxy-2-phenyl-N-(pyridin-2-yl)acetamide can be achieved through the reaction of 2-acetylpyridine with phenylhydrazine in the presence of a catalytic amount of acetic acid. The resulting product is then treated with hydroxylamine hydrochloride to yield this compound. This method has been reported to yield high purity and high yield of this compound.